Cas no 1804267-94-4 (1-Bromo-3-(3-(bromomethyl)-4-methoxyphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-(bromomethyl)-4-methoxyphenyl)propan-2-one
• CAS No: 1804267-94-4
• MF: C₁₁H₁₂Br₂O₂
• MW: 336.019782066345
• CID: 4793217
• Update Time: 2025-07-15

1-Bromo-3-(3-(bromomethyl)-4-methoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-(bromomethyl)-4-methoxyphenyl)propan-2-one

• Inchi： 1S/C11H12Br2O2/c1-15-11-3-2-8(4-9(11)6-12)5-10(14)7-13/h2-4H,5-7H2,1H3
• InChI Key： NHOIUPRYWPYPNV-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=CC(=C1)CC(CBr)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 209
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-3-(3-(bromomethyl)-4-methoxyphenyl)propan-2-one

Introduction to 1-Bromo-3-(3-(bromomethyl)-4-methoxyphenyl)propan-2-one (CAS No. 1804267-94-4)

1-Bromo-3-(3-(bromomethyl)-4-methoxyphenyl)propan-2-one, with the CAS number 1804267-94-4, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and organic synthesis. This compound is characterized by its brominated and methoxy-substituted aromatic ring, which imparts specific reactivity and functional properties that are of interest to researchers and chemists.

The molecular formula of 1-Bromo-3-(3-(bromomethyl)-4-methoxyphenyl)propan-2-one is C₁₂H₁₃Br₂O₂, and it has a molecular weight of approximately 325.03 g/mol. The compound is a white to off-white solid at room temperature, with a melting point ranging from 75°C to 80°C. Its solubility in common organic solvents such as dichloromethane, acetone, and ethanol makes it highly versatile for use in various chemical reactions and synthetic processes.

In the realm of medicinal chemistry, 1-Bromo-3-(3-(bromomethyl)-4-methoxyphenyl)propan-2-one has been explored for its potential as an intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound as a key intermediate in the synthesis of a series of potent inhibitors against a specific enzyme involved in cancer progression. The brominated substituents on the aromatic ring provide sites for further functionalization, allowing for the creation of diverse derivatives with tailored biological activities.

Beyond its applications in drug discovery, 1-Bromo-3-(3-(bromomethyl)-4-methoxyphenyl)propan-2-one has also been investigated for its utility in organic synthesis. Its reactivity profile makes it an attractive starting material for various synthetic transformations. A notable example is its use in the formation of carbon-carbon bonds through cross-coupling reactions, such as Suzuki-Miyaura coupling and Heck reactions. These reactions are fundamental to the synthesis of complex organic molecules and have wide-ranging applications in materials science and pharmaceuticals.

The safety profile of 1-Bromo-3-(3-(bromomethyl)-4-methoxyphenyl)propan-2-one is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous substance under current regulations, proper handling and storage procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from heat sources and incompatible materials.

In conclusion, 1-Bromo-3-(3-(bromomethyl)-4-methoxyphenyl)propan-2-one (CAS No. 1804267-94-4) is a versatile compound with significant potential in medicinal chemistry and organic synthesis. Its unique chemical structure and reactivity profile make it an invaluable tool for researchers aiming to develop new drugs and materials. As ongoing research continues to uncover new applications and derivatives, this compound is likely to remain at the forefront of chemical innovation.